Cas no 595605-19-9 (Pyrazine, 2-(1-methylethyl)-5-(1-methylpropyl)- (9CI))

• Product Name: Pyrazine, 2-(1-methylethyl)-5-(1-methylpropyl)- (9CI)
• CAS No: 595605-19-9
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 950337
• PubChem ID: 11593530
• Update Time: 2025-04-19

Pyrazine, 2-(1-methylethyl)-5-(1-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-(1-methylethyl)-5-(1-methylpropyl)- (9CI)
• 2-(1-MMETHYLETHYL)-5-(1-METHYLPROPYL)PYRAZINE
• Pyrazine,2-(1-methylethyl)-5-(1-methylpropyl)-(9ci)
• DB-327311
• SCHEMBL17866987
• YKOVLVGOQIHYJS-UHFFFAOYSA-N
• 2-Isopropyl-5-sec-butylpyrazine
• 595605-19-9
• Pyrazine, 2-(1-methylethyl)-5-(1-methylpropyl)-
• 2-butan-2-yl-5-propan-2-yl-pyrazine
• 2-sec-Butyl-5-isopropyl-pyrazine

• Inchi： 1S/C11H18N2/c1-5-9(4)11-7-12-10(6-13-11)8(2)3/h6-9H,5H2,1-4H3
• InChI Key： YKOVLVGOQIHYJS-UHFFFAOYSA-N
• SMILES： N1C=C(C(C)C)N=CC=1C(C)CC

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8Ų